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Compound of Interest

Compound Name: Fomesafen

Cat. No.: B1673529

Introduction

Fomesafen is a selective herbicide belonging to the diphenylether chemical class, widely
utilized for the post-emergence control of annual and perennial broadleaf weeds.[1] It is
registered for use in various crops, including soybeans, peanuts, cotton, and dry and snap
beans.[1][2] Fomesafen's mode of action involves the inhibition of the protoporphyrinogen
oxidase (PPO) enzyme, placing it in the Weed Science Society of America (WSSA) Group 14.
[1][3] This inhibition disrupts chlorophyll synthesis, leading to rapid membrane damage and
plant death.[4] These notes provide detailed protocols and data for researchers studying the
application of fomesafen.

Mechanism of Action

Fomesafen acts as a PPO inhibitor.[1][4][5] Upon foliar application, it is absorbed by the leaves
and interferes with the chlorophyll and heme biosynthesis pathway.[1][3] The inhibition of the
PPO enzyme leads to an accumulation of protoporphyrin IX, a potent photosensitizer.[4] In the
presence of light and oxygen, this compound generates reactive oxygen species (ROS) that
cause rapid lipid peroxidation and disruption of cell membranes, resulting in cellular leakage,
necrosis, and ultimately, plant death.[1][4] This process requires light and is characterized by its
rapid contact activity, with minimal translocation within the plant.[1][3][4]
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Fomesafen's PPO inhibition pathway.

Data Presentation

Quantitative data from various studies are summarized below for easy comparison of

application rates and efficacy.

Table 1: Recommended Post-Emergence Application Rates of Fomesafen

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b1673529?utm_src=pdf-body-img
https://www.benchchem.com/product/b1673529?utm_src=pdf-body
https://www.benchchem.com/product/b1673529?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Dosage (25% Application
Crop Target Weeds SL Timing / Crop Reference
Formulation) Stage

Pigweed,

Lambsquarter

S, 1-3 trifoliate
Soybeans . 0.68-1.36 L/ha [2]

Morningglory, leaf stage

Velvetleaf,

Ragweed

Morningglory,

Spurge, 2—4 true leaf
Peanuts ] 0.82-1.36 L/ha

Pigweed, stage

Lambsquarters

Velvetleaf,

Cotyledon to 1st
Cotton Smartweed, 0.54-0.82 L/ha
) true leaf stage
Pigweed

| Dry Beans & Snap Beans | Common Ragweed, Lambsquarters, Pigweed | 0.36—0.72 L/ha |

1-2 trifoliate leaf stage | |

Table 2: Summary of Fomesafen Efficacy in Post-Emergence Weed Control Studies
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Weed
Fomesafen
Target Control
Crop Rate (g . Notes Reference
Weed(s) . Efficiency
a.i./ha)
(%)
Ready-mix
with

Monocot & .

. 327 (ina fenoxaprop
Soybean Dicot . 98.0 - 99.0 [6]
ready-mix) &

Weeds .
chlorimuro
n-ethyl
Fomesafen

] o alone
Trianthema Significant
o performed
portulacastru reduction in
Soybean ) 250 - 625 ] better than [7]
m, Digera density and )
_ _ some mixes
arvensis dry weight
for these
weeds.
250 -312.5 Highly Fomesafen +
Complex ) i )
Greengram (in a ready- effective fluazifop-p- [8]

weed flora ) )

mix) control butyl mix
) Fomesafen
Melampodiu
>90% control alone was
Beans m 187.5 - 250 ) [9]
o at 10 DAT highly

divaricatum )
effective.

Required

Rottboellia tank mix with

o 125 - 250 (+ _
Beans cochinchinen o >90% control  fluazifop-p- [9]
) graminicide)

sis butyl or

clethodim.

| Soybean | Broadleaf and grass weeds | 250 (+ fluazifop-P-butyl at 150) | Effective control for

up to 45 days | Caused slight to moderate phytotoxicity. |[10] |

Table 3: Common Tank Mix Partners for Fomesafen in Post-Emergence Applications
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Partner Herbicide Target Primary
o ] Reference
Herbicide Group (WSSA) Spectrum Benefit
Management
of glyphosate-
Broadleaf & g o
Glyphosate Group 9 resistant [11]
Grass Weeds
broadleaf
weeds.
Grasses & Adds extended
S-metolachlor Group 15 Small-seeded residual soil [12]
Broadleaves activity.
Provides robust
Clethodim /
) Group 1 Grasses control of grass [9][10][13]
Fluazifop

weeds.

Manages tough
or resistant

2,4-D / Dicamba Group 4 Broadleaf Weeds  broadleaf weeds; [12]
different mode of

action.

| Acifluorfen | Group 14 | Broadleaf Weeds | Synergistic knockdown of tough broadleaf weeds. |

Experimental Protocols

Detailed methodologies for key experiments are provided below. A general workflow for
conducting a field trial is visualized.
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General workflow for a post-emergence herbicide efficacy trial.

Protocol 1: Post-Emergence Efficacy and Crop Safety
Field Trial

Site Selection and Preparation: Choose a field with a uniform and representative population
of target weed species. Prepare the land according to standard agronomic practices for the
selected crop.

Experimental Design: Employ a Randomized Complete Block Design (RCBD) with 3 to 4
replications. Plot size should be adequate for representative sampling and to minimize edge
effects (e.g., 3m x 10m).

Planting: Plant the selected crop (e.g., soybean) at the recommended seeding rate and row
spacing.

Treatment Application:

o Timing: Apply fomesafen post-emergence when target weeds are in the 2-4 leaf stage
and the crop is at the appropriate growth stage (e.g., 1-3 trifoliate leaves for soybeans).[3]
[14]

o Calibration: Calibrate the backpack or tractor-mounted sprayer to deliver a consistent
spray volume, typically 150-200 L/ha (approx. 15-20 gallons/acre), to ensure thorough
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coverage.[1][15] Use flat fan nozzles to produce medium-sized droplets.[1][11]

o Mixing: Prepare the spray solution by adding the required amount of fomesafen product
to water. Include a non-ionic surfactant (NIS) at 0.25% v/v or a crop oil concentrate (COC)
at 0.5-1% vl/v, unless tank mixing with a product that prohibits adjuvants.[11] For enhanced
activity in certain regions, 1.0-2.5% v/v liquid nitrogen or ammonium sulfate can be added.
[15][16]

o Data Collection:

o Weed Control: Visually assess weed control at 7, 14, and 28 days after treatment (DAT)
on a scale of 0% (no effect) to 100% (complete weed death) relative to an untreated
control plot.

o Crop Injury (Phytotoxicity): Visually assess crop injury at 3, 7, and 14 DAT on a scale of
0% (no injury) to 100% (crop death). Note symptoms such as chlorosis, necrosis, or
stunting.[15]

o Weed Density and Biomass: At a specified time point (e.g., 28 DAT), count weed numbers
and collect above-ground weed biomass from a designated quadrat within each plot. Dry
the biomass to a constant weight.

o Crop Yield: Harvest the center rows of each plot at crop maturity to determine the grain
yield. Adjust yield to a standard moisture content.

 Statistical Analysis: Analyze data using Analysis of Variance (ANOVA). If significant treatment
effects are found, use a mean separation test (e.g., Tukey's HSD) to compare treatment
means.

Protocol 2: Tank Mix Compatibility Jar Test

Before tank mixing fomesafen with other pesticides or fertilizers, a jar test should be performed
to ensure physical compatibility.[17]

o Materials: Obtain a clear glass quart jar with a lid, and representative samples of all products
to be mixed, including the carrier (water).

e Procedure:
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o Add 1 pint of the carrier (water) to the jar.

o Add the components in the proper mixing order (consult product labels). A common order
is: water-dispersible granules (WG), wettable powders (WP), flowables (F/SL),
emulsifiable concentrates (EC), and then surfactants/adjuvants.

o Add proportionate amounts of each product. For example, if the application rate is 1 liter of
product per 100 liters of water, add 5 ml of product to the 1 pint (approx. 0.5 liter) of water
in the jar.

o Cap the jar, invert it 10 times to mix, and let it stand for 15-30 minutes.

» Observation: Observe the mixture for any signs of incompatibility, such as separation into
layers, formation of flakes, precipitates, gels, or oily films.[17] If any of these occur, the tank
mix is not compatible and should not be used.

Resistance Management

The repeated use of herbicides with the same mode of action can lead to the selection of
resistant weed biotypes. Fomesafen (Group 14) is a critical tool for managing weeds resistant
to other herbicide groups (e.g., ALS inhibitors), but its efficacy must be preserved through
integrated weed management strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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